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Compound of Interest

Compound Name: 2-Acetoxyhexanedioic acid

Cat. No.: B15336183 Get Quote

In-depth Technical Guide: 2-Acetoxyhexanedioic
Acid
To: Researchers, Scientists, and Drug Development Professionals

Subject: Comprehensive Overview of 2-Acetoxyhexanedioic Acid: Current Knowledge and

Data

This technical guide addresses the physical and chemical properties of 2-acetoxyhexanedioic
acid. Following a comprehensive search of available scientific literature and chemical

databases, it has been determined that 2-acetoxyhexanedioic acid is not a well-documented

or characterized compound.

Our extensive investigation into publicly accessible chemical and scientific databases has

yielded no specific experimental or theoretical data regarding the synthesis, physical properties

(e.g., melting point, boiling point, solubility), or chemical properties (e.g., pKa, reactivity) of 2-
acetoxyhexanedioic acid.

Consequently, we are unable to provide the requested quantitative data tables, detailed

experimental protocols, or signaling pathway diagrams for this specific molecule. The absence

of information suggests that 2-acetoxyhexanedioic acid may be a novel compound that has

not yet been synthesized or characterized.
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For the benefit of researchers interested in this or structurally related molecules, we provide the

following information on the parent compound, hexanedioic acid (commonly known as adipic

acid), and general synthetic considerations for acetoxy-substituted carboxylic acids.

Parent Compound: Hexanedioic Acid (Adipic Acid)
Hexanedioic acid is a dicarboxylic acid with the chemical formula (CH₂)₄(COOH)₂. It is a crucial

industrial chemical, primarily used in the production of nylon. Its physical and chemical

properties are well-established.

Table 1: Physicochemical Properties of Hexanedioic Acid

Property Value

Molecular Formula C₆H₁₀O₄

Molar Mass 146.14 g/mol

Melting Point 152.1 °C

Boiling Point 337.5 °C

Water Solubility 1.4 g/100 mL at 20 °C

pKa₁ 4.43

pKa₂ 5.41

General Synthetic Strategies for α-Acetoxy
Carboxylic Acids
While a specific protocol for 2-acetoxyhexanedioic acid is not available, a general approach

for the synthesis of α-acetoxy carboxylic acids can be conceptualized. A plausible synthetic

route could involve the α-hydroxylation of hexanedioic acid followed by acetylation.

Conceptual Experimental Workflow: Synthesis of 2-Acetoxyhexanedioic Acid

This diagram illustrates a hypothetical two-step synthesis of 2-acetoxyhexanedioic acid from

a suitable precursor.
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Hexanedioic Acid Derivative
(e.g., 2-bromohexanedioic acid)

Step 1: Nucleophilic Substitution
(e.g., with hydroxide) 2-Hydroxyhexanedioic Acid Step 2: Acetylation

(e.g., with acetic anhydride or acetyl chloride) 2-Acetoxyhexanedioic Acid

Click to download full resolution via product page

Caption: A conceptual workflow for the synthesis of 2-acetoxyhexanedioic acid.

Logical Relationship of Functional Groups
The chemical properties of the target molecule would be dictated by the interplay of its three

key functional groups: two carboxylic acids and one ester (acetoxy group).

Diagram of Functional Group Relationships

This diagram illustrates the expected chemical reactivity based on the functional groups

present in 2-acetoxyhexanedioic acid.
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Caption: Key functional groups and their potential reactivity in 2-acetoxyhexanedioic acid.

Conclusion and Future Directions
There is currently no available scientific literature detailing the physical and chemical properties

of 2-acetoxyhexanedioic acid. The information presented herein is based on the well-

characterized parent compound, hexanedioic acid, and general principles of organic synthesis

and reactivity.
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For researchers and drug development professionals interested in this molecule, the following

steps are recommended:

De novo Synthesis: Develop and execute a synthetic route to produce 2-
acetoxyhexanedioic acid. The conceptual workflow provided can serve as a starting point.

Structural Characterization: Utilize analytical techniques such as Nuclear Magnetic

Resonance (NMR) spectroscopy, Mass Spectrometry (MS), and Infrared (IR) spectroscopy

to confirm the structure and purity of the synthesized compound.

Physicochemical Property Determination: Conduct experiments to measure key properties

such as melting point, boiling point, solubility in various solvents, and pKa values.

This foundational work is essential before any investigation into the biological activity or

potential applications of 2-acetoxyhexanedioic acid can be undertaken.

Disclaimer: This document is intended for informational purposes only and is based on the

current state of publicly available scientific knowledge. The absence of data for 2-
acetoxyhexanedioic acid should be noted, and any experimental work should be conducted

with appropriate safety precautions and by qualified personnel.

To cite this document: BenchChem. [physical and chemical properties of 2-
acetoxyhexanedioic acid]. BenchChem, [2025]. [Online PDF]. Available at:
[https://www.benchchem.com/product/b15336183#physical-and-chemical-properties-of-2-
acetoxyhexanedioic-acid]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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Ontario, CA 91761, United States

Phone: (601) 213-4426
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